Cas no 865545-10-4 (ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865545-10-4
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 6201175
• PubChem ID: 2104939
• Update Time: 2025-10-20

ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• F1381-1148
• SR-01000908689
• ethyl 2-(furan-2-carbonylimino)-3-methyl-1,3-benzothiazole-6-carboxylate
• AKOS024608373
• (E)-ethyl 2-((furan-2-carbonyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• ethyl (2E)-2-[(furan-2-carbonyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• SR-01000908689-1
• 865545-10-4

• Inchi： 1S/C16H14N2O4S/c1-3-21-15(20)10-6-7-11-13(9-10)23-16(18(11)2)17-14(19)12-5-4-8-22-12/h4-9H,3H2,1-2H3/b17-16-
• InChI Key： TVTBEXZVVJLYAJ-MSUUIHNZSA-N
• SMILES： S1/C(=N\C(C2=CC=CO2)=O)/N(C)C2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 330.06742811g/mol
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.4Ų

Additional information on ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Ethyl (2E)-2-(Furan-2-Carbonyl)imino-3-Methyl-2,3-Dihydro-1,3-Benzothiazole-6-Carboxylate (CAS No. 865545-10-4): A Comprehensive Overview

Ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-10-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an imino group, and a benzothiazole moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The furan ring is a five-membered aromatic heterocycle that is widely present in natural products and synthetic compounds. It is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in the design of bioactive molecules. In the context of ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate, the furan ring likely plays a crucial role in modulating the compound's biological activity.

The imino group (-NH=) is another key feature of this compound. Imino groups are known for their reactivity and ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. In medicinal chemistry, imino groups are often used to enhance the binding affinity and selectivity of drug candidates.

The benzothiazole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused with a thiazole ring. Benzothiazoles have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a benzothiazole moiety in ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate suggests that this compound may exhibit similar biological activities.

Recent research has focused on the potential therapeutic applications of compounds containing benzothiazole moieties. For example, studies have shown that certain benzothiazoles can inhibit the activity of enzymes involved in cancer cell proliferation and metastasis. Additionally, benzothiazoles have been explored as potential antiviral agents due to their ability to interfere with viral replication processes.

In the context of ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate, these structural features collectively suggest that the compound may have significant biological activity. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

The synthesis of ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of a furan derivative with an appropriate amine or imine precursor, followed by cyclization to form the benzothiazole ring. The ethyl ester group can be introduced through esterification reactions using ethyl alcohol or other suitable reagents.

The physical and chemical properties of ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate are also important considerations for its use in pharmaceutical research. The compound is typically characterized by its melting point, solubility in various solvents, and spectroscopic data such as NMR and IR spectra. These properties can provide valuable insights into the compound's behavior in different environments and its suitability for formulation into drug products.

In terms of biological evaluation, ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate has been tested for its activity against various targets. Preliminary studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit the activity of kinases involved in cancer cell signaling pathways, suggesting its potential as an anticancer agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate. While preclinical studies provide valuable insights into the compound's potential therapeutic effects, clinical trials are necessary to confirm these findings in human subjects. Ongoing clinical trials are investigating the safety profile and pharmacokinetic properties of this compound in different patient populations.

In conclusion, ethyl (2E)-2-(furan-2-carbonyl)imino-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-10-4) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical research. Its potential therapeutic applications span multiple areas of medicine, including oncology and virology. Continued research efforts will be crucial in elucidating its mechanisms of action and optimizing its use as a therapeutic agent.